N-(3-(dimethylamino)propyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(dimethylamino)propyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C23H30ClN3O4S2 and its molecular weight is 512.08. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
Benzothiazole derivatives, including those with dimethylamino groups, have been studied for their corrosion inhibiting effects on steel in acidic solutions. Experimental and theoretical studies have demonstrated that such compounds offer significant protection against steel corrosion, attributed to their ability to adsorb onto surfaces through both physical and chemical interactions. This insight could inform the development of corrosion-resistant coatings or treatments in industrial applications (Hu et al., 2016).
Synthetic Chemistry
In synthetic chemistry, benzothiazole derivatives have served as intermediates in the creation of complex molecules. For instance, efficient, microwave-mediated synthetic routes have been developed for benzothiazole- and benzimidazole-based heterocycles, highlighting the versatility of these compounds in generating novel chemical entities. Such methodologies are crucial for the rapid synthesis of compounds with potential biological activities (Darweesh et al., 2016).
Antimicrobial and Anticancer Properties
Several studies have synthesized novel benzothiazole derivatives to explore their antimicrobial and anticancer properties. These efforts aim to identify compounds with significant bioactivity that could serve as leads for the development of new therapeutic agents. For example, a study on benzodifuranyl derivatives derived from visnaginone and khellinone reported compounds with promising COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Antimalarial and COVID-19 Potential
Research on sulfonamides, including benzothiazole sulfonamide derivatives, has investigated their potential as antimalarial agents and their applicability in COVID-19 drug discovery. These studies employ computational calculations and molecular docking to evaluate the compounds' efficacy, underscoring the critical role of chemical synthesis in addressing global health challenges (Fahim & Ismael, 2021).
Properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-ethylsulfonylbenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O4S2.ClH/c1-5-30-19-9-7-10-20-21(19)24-23(31-20)26(16-8-15-25(3)4)22(27)17-11-13-18(14-12-17)32(28,29)6-2;/h7,9-14H,5-6,8,15-16H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZFOVJXEFYWNTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)N(CCCN(C)C)C(=O)C3=CC=C(C=C3)S(=O)(=O)CC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30ClN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.